Cas no 1361385-86-5 (Methyl 2-bromo-5-nitroisonicotinate)

• Product Name: Methyl 2-bromo-5-nitroisonicotinate
• CAS No: 1361385-86-5
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• MDL: MFCD21606315
• CID: 4593243
• PubChem ID: 71300066
• Update Time: 2024-11-06

Methyl 2-bromo-5-nitroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-nitroisonicotinate
• Methyl 2-bromo-5-nitropyridine-4-carboxylate, 2-Bromo-4-(methoxycarbonyl)-5-nitropyridine
• 2-Bromo-5-nitro-isonicotinic acid methyl ester
• Methyl 2-bromo-5-nitroisonicotinate 99%
• 4-Pyridinecarboxylic acid, 2-bromo-5-nitro-, methyl ester
• SCHEMBL21679128
• DB-171879
• Methyl 2-bromo-5-nitropyridine-4-carboxylate
• MFCD21606315
• Methyl2-bromo-5-nitroisonicotinate
• F14168
• 1361385-86-5
• EN300-3228009

• MDL： MFCD21606315
• Inchi： 1S/C7H5BrN2O4/c1-14-7(11)4-2-6(8)9-3-5(4)10(12)13/h2-3H,1H3
• InChI Key： JVSYSLJNDBKBOH-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C([N+]([O-])=O)C(C(OC)=O)=C1

Computed Properties

• Exact Mass: 259.94327g/mol
• Monoisotopic Mass: 259.94327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85Ų